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Compound of Interest

Compound Name:
2-(5-Bromopyridin-2-

YL)ethanamine

Cat. No.: B1523540 Get Quote

Understanding the Reactive Sites
The key to controlling regioselectivity lies in understanding the distinct chemical nature of the

three primary reactive sites on the molecule. Their relative reactivity is dictated by factors like

nucleophilicity, steric accessibility, and the reaction conditions employed.
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Low Yield in Suzuki Coupling?

Is your ligand bulky & electron-rich?
(e.g., XPhos, SPhos, RuPhos)

Is your base appropriate?
(e.g., K3PO4, K2CO3, Cs2CO3)

Yes

Consider Amine Protection
(e.g., Boc Carbamate)

No

Is the reaction temperature optimized?
(Typically 80-110 °C)

Yes

No

No

Reaction Optimized

Yes

Re-attempt Reaction
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Desired Reaction

Side Reaction (Self-Coupling)

Substrate
(Ar-Br, R-NH2)

Desired Product
(Ar-NH-R')+ Pd Catalyst

+ Base

Target Amine
(R'-NH2)

+ Pd Catalyst
+ Base

Substrate
(Ar-Br, R-NH2)

Dimer/Oligomer
(Ar-NH-R)+ Pd Catalyst

+ Base

Another Substrate
(Ar-Br, R-NH2)

+ Pd Catalyst
+ Base

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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